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Compound of Interest

Compound Name: Decylboronic Acid

Cat. No.: B1351434 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for working with Decylboronic Acid, including personal protective equipment (PPE),

operational protocols, and disposal plans to ensure a secure laboratory environment.

Immediate Safety and Handling
Decylboronic acid is a compound that requires careful handling to prevent irritation and other

health effects.[1] It is known to cause skin and serious eye irritation, and may also lead to

respiratory irritation.[1] Therefore, adherence to strict safety protocols is crucial.

Personal Protective Equipment (PPE):

A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with Decylboronic acid.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from dust

particles and potential

splashes.[2][3][4]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

if contaminated.[4][5]

Body Protection

A flame-resistant lab coat, fully

buttoned, along with long

pants and closed-toe shoes.[5]

[6]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound

to prevent the inhalation of

dust particles.

Minimizes the risk of

respiratory tract irritation.[7]

Hazard and Precautionary Statements:

Hazard Class Statement

Skin Corrosion/Irritation Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure May cause respiratory irritation.[1]
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Precautionary Action Statement

Prevention

Avoid breathing

dust/fume/gas/mist/vapors/spray. Wash face,

hands, and any exposed skin thoroughly after

handling. Use only outdoors or in a well-

ventilated area. Wear protective

gloves/protective clothing/eye protection/face

protection.[1]

Response

IF ON SKIN: Wash with plenty of soap and

water. IF INHALED: Remove person to fresh air

and keep comfortable for breathing. IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Call a POISON CENTER

or doctor if you feel unwell. Take off

contaminated clothing and wash it before reuse.

[1]

Storage
Store in a well-ventilated place. Keep container

tightly closed.[1]

Disposal
Dispose of contents/container to an approved

waste disposal plant.[1]

Operational Plan: Step-by-Step Handling Procedure
A strict operational protocol is essential for the safe handling of Decylboronic Acid.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[6]

All work should be conducted in a well-ventilated area, preferably within a chemical fume

hood.[5][6]

The work area should be clean and free of clutter.[6]
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Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling the Chemical:

Avoid generating dust when working with the solid form.

Weigh and transfer the chemical in a fume hood to minimize inhalation exposure.

Always use appropriate tools (e.g., spatulas, weighing paper) to handle the compound.

Keep the container tightly closed when not in use.[5]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6]

Post-Handling:

Clean the work area to remove any residual chemical.

Decontaminate all equipment used during the process.

Properly doff and dispose of single-use PPE.

Emergency Procedures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

In case of skin contact: Remove contaminated clothing and flush skin with plenty of soap and

water. If skin irritation persists, call a physician.[1]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur.[1]

If swallowed: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Seek immediate medical attention.[1][2]
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Spills: Evacuate the area. For small spills, and while wearing appropriate PPE, carefully

sweep or scoop up the material and place it in a designated, labeled waste container.[7]

Avoid creating dust. For large spills, contact your institution's environmental health and

safety department.

Disposal Plan
Proper disposal of Decylboronic Acid and any contaminated materials is crucial to protect the

environment and comply with regulations.

Chemical Waste: Decylboronic Acid should be disposed of as chemical waste.[1] It should

be collected in a dedicated, properly labeled, and sealed waste container.[6]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing papers, and paper towels, must also be disposed of as hazardous

waste.[6]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The cleaned container can then be disposed of

according to local regulations.[6]

Environmental Hazard: Do not allow the chemical to enter drains or waterways.[8] For small

amounts of boric acid, some local regulations may permit disposal down the drain with

copious amounts of water, but this should be confirmed with your local authorities and is

generally not recommended for substituted boronic acids like Decylboronic Acid.[7][9]

Workflow for Safe Handling of Decylboronic Acid
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Safe Handling Workflow for Decylboronic Acid
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Caption: Workflow for the safe handling of Decylboronic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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